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Compound of Interest

Compound Name:
Tributyl(octyl)phosphonium

chloride

Cat. No.: B3144918 Get Quote

An In-Depth Technical Guide to Tributyl(octyl)phosphonium chloride for Scientific

Professionals

Introduction: Unveiling a Versatile Quaternary
Phosphonium Salt
Tributyl(octyl)phosphonium chloride, often identified by the trade name CYPHOS® IL 253,

is a quaternary phosphonium salt that has garnered significant interest within the scientific

community.[1][2] Structurally, it consists of a central phosphorus atom bonded to three butyl

groups and one octyl group, forming a bulky, asymmetric phosphonium cation, with a chloride

anion providing charge neutrality.[1] This compound is classified as an ionic liquid, a salt with a

low melting point that is often liquid at or near room temperature.[1] Its unique combination of

properties—including high thermal stability, hydrophobicity, and solubility in organic solvents—

makes it a highly versatile tool in organic synthesis, catalysis, and materials science.[1] This

guide provides a comprehensive overview of its chemical identity, properties, synthesis,

applications, and handling protocols, tailored for researchers, scientists, and professionals in

drug development.

Core Chemical Identity
Precise identification is paramount in research and development. Tributyl(octyl)phosphonium
chloride is cataloged under CAS Number 56315-19-6.[1][2][3] Its fundamental chemical
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attributes are summarized below.

Identifier Value Source(s)

Chemical Formula C₂₀H₄₄ClP [1][2]

Molecular Weight 351.00 g/mol [2]

CAS Number 56315-19-6 [1][2][3]

Common Synonyms
Octyltributylphosphonium

chloride, CYPHOS® IL 253
[1]

SMILES
CCCCCCCC(CCCC)CCCC.

[Cl-]
[1]

InChI Key
JDAJRHLAMCYXAN-

UHFFFAOYSA-M
[1]

Physicochemical and Spectroscopic Properties
The utility of Tributyl(octyl)phosphonium chloride in various applications stems directly from

its distinct physical and chemical properties. It is typically a colorless to pale yellow, viscous

liquid.[2] A key feature is its immiscibility with water, coupled with good solubility in a range of

organic solvents, which is foundational to its use in biphasic systems.[1]

Property Value Source(s)

Appearance
Colorless to pale yellow

viscous liquid
[2]

Density 0.92 g/cm³ [2]

Boiling Point >200°C [2]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Molecular Structure Visualization
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The asymmetric arrangement of alkyl chains around the central phosphorus atom is crucial to

the compound's properties, influencing its steric hindrance and interaction with other

molecules.
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Caption: Workflow for the synthesis of Tributyl(octyl)phosphonium chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3144918?utm_src=pdf-body-img
https://www.benchchem.com/product/b3144918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3144918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
The compound's structure directly informs its function. The lipophilic alkyl chains and the ionic

phosphonium head create a molecule with unique interfacial properties, making it highly

effective in a range of applications.

Phase-Transfer Catalyst (PTC): In multiphase reaction systems, such as aqueous-organic,

reactants are often segregated. Tributyl(octyl)phosphonium chloride can transport a

reactant (e.g., an anion) from the aqueous phase into the organic phase where the reaction

occurs, thereby dramatically increasing reaction rates. This is invaluable in the synthesis of

complex organic molecules, including pharmaceutical intermediates. [3][4]

Solvent in Organic Synthesis: As an ionic liquid, it can serve as a non-volatile, thermally

stable reaction medium. [1]This can lead to improved reaction yields and selectivity, and in

some cases, easier product separation.

Material Science and Drug Delivery: Phosphonium salts are being investigated for their role

in creating advanced materials and for applications in drug delivery, leveraging their ability to

interact with and permeate cell membranes. [4]
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Caption: Relationship between properties and applications.

Safety, Handling, and Storage
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As with any laboratory chemical, proper handling of Tributyl(octyl)phosphonium chloride is

essential. It is classified as being toxic if swallowed or in contact with skin and causes severe

skin burns and eye damage. [5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat. [5][7]In case of inadequate

ventilation, use a NIOSH-approved respirator. [5]* Handling: Avoid contact with skin, eyes,

and clothing. [5][8]Use in a well-ventilated area, preferably a chemical fume hood. Wash

hands thoroughly after handling. [5]* First Aid:

Skin Contact: Immediately wash with plenty of water and soap. Remove contaminated

clothing. [5] * Eye Contact: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and consult a doctor. [5][8] *

Ingestion: Do not induce vomiting. Rinse mouth and drink plenty of water. Seek immediate

medical attention. [5][6]* Storage: Store in a tightly closed container in a cool, dry, and

well-ventilated place. [7][8]Store locked up. [6][7]

Conclusion
Tributyl(octyl)phosphonium chloride is a powerful and versatile ionic liquid with significant

utility for researchers in chemistry and drug development. Its efficacy as a phase-transfer

catalyst and its potential as a stable, non-traditional solvent provide numerous advantages for

complex organic synthesis. Understanding its core properties, synthesis, and handling

requirements allows scientists to safely and effectively leverage this compound to advance

their research goals.
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Tri-tert-butyl(n-alkyl)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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